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Compound of Interest

Compound Name: PQ-69

Cat. No.: B15571721

Disclaimer: The following information pertains to Polyquaternium-69, which is the chemical
compound most likely referred to by the identifier "PQ-69" in a research and development
context. This guidance is intended for researchers, scientists, and drug development
professionals. Always consult your institution's specific safety protocols and the manufacturer's
Safety Data Sheet (SDS) before handling or disposing of any chemical.

Essential Safety and Logistical Information

Polyquaternium-69 is a polymeric quaternary ammonium salt frequently used in the cosmetics
industry as a film former and hair fixative. While not classified as a hazardous material under
the OSHA Hazard Communication Standard, proper laboratory practices should always be
observed to ensure safety and minimize environmental impact.

Quantitative Data Summary
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Property Value Reference
INCI Name Polyquaternium-69 [1112]
CAS Number 748809-45-2 [11[2]

Slightly hazy, yellow colored
Appearance ] o [1]
viscous liquid

pH Value 6.0-8.0 [1]
Solubility Water-soluble [1]
Recommended Use Level 0.5-5% [1]

Step-by-Step Disposal Procedures

The proper disposal of Polyquaternium-69 should be conducted in accordance with local, state,
and federal regulations for non-hazardous chemical waste.

o Waste Identification:
o Label all waste containers clearly as "Polyquaternium-69 waste" or "PQ-69 waste."

o Although not classified as hazardous, do not mix with other chemical waste unless
compatibility has been confirmed.

o Container Management:
o Collect liquid waste in a dedicated, sealed, and properly labeled container.

o For solid waste contaminated with Polyquaternium-69 (e.g., paper towels, gloves), collect
in a separate, sealed container labeled as "Solid waste with Polyquaternium-69."

» Disposal of Liquid Waste:
o Do not dispose of Polyquaternium-69 solutions down the drain.

o Arrange for chemical waste pickup through your institution's Environmental Health and
Safety (EHS) office.
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e Disposal of Empty Containers:

o For containers that held Polyquaternium-69, triple rinse with a suitable solvent (e.g.,
water).

o The rinsate should be collected and disposed of as liquid chemical waste.

o After triple rinsing, the container can typically be disposed of as regular laboratory glass or
plastic waste. Deface the original label before disposal.

Experimental Protocols
Synthesis of Polyquaternium-69

The following is a representative protocol for the synthesis of Polyquaternium-69 based on its
known monomeric components. This should be performed by trained personnel in a controlled
laboratory setting.

Materials:

 Vinylpyrrolidone (VP)

 Vinyl caprolactam (VCL)

o Dimethylaminopropyl methacrylamide (DMAPMA)

o Alkylated quaternary dimethylaminopropyl methacrylamide (e.g., 3-
(Methacryloylamino)propyl-lauryldimethyl-ammonium Chloride - MAPLDAC)

e Initiator (e.g., Azobisisobutyronitrile - AIBN)

e Solvent (e.g., Ethanol or a water/ethanol mixture)

o Reaction vessel with a stirrer, condenser, and nitrogen inlet
Procedure:

o Charge the reaction vessel with the chosen solvent.
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e Purge the vessel with nitrogen for at least 30 minutes to remove oxygen.

e Add the monomers (VP, VCL, DMAPMA, and MAPLDAC) to the solvent in the desired molar
ratios.

e Heat the mixture to the reaction temperature (typically 60-80 °C).

o Dissolve the initiator (AIBN) in a small amount of the solvent and add it to the reaction vessel
to initiate polymerization.

e Maintain the reaction under a nitrogen atmosphere and continue stirring for several hours
until the desired conversion is achieved.

» Monitor the reaction progress by techniques such as gravimetry or spectroscopy.
e Once the reaction is complete, cool the polymer solution to room temperature.

e The resulting polymer solution can be purified by precipitation in a non-solvent (e.g., diethyl
ether) followed by filtration and drying under vacuum.

Characterization of Polyquaternium-69

A common method for characterizing polyquaternium polymers is through potentiometric
titration.

Objective: To determine the concentration of Polyquaternium-69 in a solution.

Materials:

Polyguaternium-69 solution of unknown concentration

Standardized solution of an anionic polymer (e.g., Dextran Sulfate)

Polyion-sensitive electrode

Titrator with a burette

Beaker and magnetic stirrer
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Procedure:

e Pipette a known volume of the Polyquaternium-69 solution into a beaker.

e Place the polyion-sensitive electrode and a magnetic stir bar into the beaker.
e Begin stirring the solution at a constant rate.

 Titrate the Polyquaternium-69 solution with the standardized dextran sulfate solution,
recording the electrode potential after each addition.

» Continue the titration past the equivalence point.

» Plot the electrode potential versus the volume of titrant added. The equivalence point is
determined from the inflection point of the titration curve.

o Calculate the concentration of Polyquaternium-69 based on the stoichiometry of the reaction
with dextran sulfate.

Visualizations
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Caption: Synthesis of Polyquaternium-69 from its constituent monomers.
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Caption: Proper disposal workflow for PQ-69 waste and empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal and Handling of PQ-69
(Polyquaternium-69)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571721#pg-69-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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